2-(3,4-Dichlorophenyl)ethanimidamide hydrochloride

• IUPAC Name: 2-(3,4-dichlorophenyl)ethanimidamide;hydrochloride
• InChI: InChI=1S/C8H8Cl2N2.ClH/c9-6-2-1-5(3-7(6)10)4-8(11)12;/h1-3H,4H2,(H3,11,12);1H
• InChI Key: XHNMUESLGUOKPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CC(=N)N)Cl)Cl.Cl
• Molecular Formula: C8H9Cl3N2
• DSSTOX Substance ID: DTXSID30970500
• Molecular Weight: 239.5 g/mol
• CAS No.: 55154-91-1

Description

2-(3,4-Dichlorophenyl)ethanimidamide hydrochloride is a useful research compound. Its molecular formula is C8H9Cl3N2 and its molecular weight is 239.52. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.88 g (54 mmol) of ammonium chloride are suspended in 50 ml of toluene under an argon atmosphere and cooled to 0° C. After dropwise addition of 27 ml of a 2 M trimethylaluminium solution in toluene, the mixture is warmed to room temperature and then stirred for 1.5 h. 5 g (27 mmol) of 3,4-dichlorophenylacetonitrile are added, and the mixture is stirred at 80° C. overnight. After cooling to 0° C., 50 ml of methanol are added dropwise. The product is separated from the precipitated solid by filtration with suction, and the filter cake is washed several times with methanol. The combined filtrates are evaporated to dryness, and the residue is then suspended in dichloromethane/methanol 10:1 and again filtered with suction. Concentration of the filtrate results in 6.2 g (77% of theory) of the title compound.